Cas no 953718-59-7 (5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid)
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid is a heterocyclic compound featuring a benzimidazole moiety linked to a furan carboxylic acid group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. Its benzimidazole component is known for bioactivity, often serving as a pharmacophore in drug design, while the furoic acid group enhances solubility and reactivity. The compound is particularly useful as an intermediate in synthesizing biologically active molecules, including potential antimicrobial or antitumor agents. Its stability and functional group versatility allow for further derivatization, supporting diverse applications in medicinal chemistry and material science. High purity grades are available for research and industrial use.
953718-59-7 structure
Product Name:5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid
CAS No:953718-59-7
MF:C13H10N2O3
MW:242.2301030159
CID:5733772
PubChem ID:16781082
Update Time:2025-05-28
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-benzimidazol-1-ylmethyl)-2-furoic acid
- 5-((1h-Benzo[d]imidazol-1-yl)methyl)furan-2-carboxylic acid
- 2-Furancarboxylic acid, 5-(1H-benzimidazol-1-ylmethyl)-
- 953718-59-7
- 5-(benzimidazol-1-ylmethyl)furan-2-carboxylic acid
- CHEMBL4127820
- STL191470
- CS-0270443
- 5-(1H-benzimidazol-1-ylmethyl)furan-2-carboxylic acid
- F2135-0612
- EN300-238539
- AKOS000137189
- 5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid
- 5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid
-
- Inchi: 1S/C13H10N2O3/c16-13(17)12-6-5-9(18-12)7-15-8-14-10-3-1-2-4-11(10)15/h1-6,8H,7H2,(H,16,17)
- InChI Key: HHDKWKRXGFXJBH-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC=C1CN1C=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 242.06914219g/mol
- Monoisotopic Mass: 242.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 503.4±60.0 °C at 760 mmHg
- Flash Point: 258.3±32.9 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
- pka: 3.13±0.10(Predicted)
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H258721-100mg |
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic Acid |
953718-59-7 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H258721-500mg |
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic Acid |
953718-59-7 | 500mg |
$ 340.00 | 2022-06-04 | ||
| TRC | H258721-1g |
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic Acid |
953718-59-7 | 1g |
$ 550.00 | 2022-06-04 | ||
| Enamine | EN300-238539-0.05g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 0.05g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-238539-0.1g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 0.1g |
$553.0 | 2024-06-19 | |
| Enamine | EN300-238539-0.25g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 0.25g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-238539-0.5g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 0.5g |
$603.0 | 2024-06-19 | |
| Enamine | EN300-238539-1.0g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 1.0g |
$628.0 | 2024-06-19 | |
| Enamine | EN300-238539-2.5g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 2.5g |
$1230.0 | 2024-06-19 | |
| Enamine | EN300-238539-5.0g |
5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid |
953718-59-7 | 95% | 5.0g |
$1821.0 | 2024-06-19 |
5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
953718-59-7 (5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent